Cas no 29839-52-9 (3-Furanol,tetrahydro-5-methyl-5-propyl- (8CI))

3-Furanol,tetrahydro-5-methyl-5-propyl- (8CI) structure
29839-52-9 structure
Product Name:3-Furanol,tetrahydro-5-methyl-5-propyl- (8CI)
CAS No:29839-52-9
MF:C8H16O2
MW:144.211442947388
CID:260375
PubChem ID:34709
Update Time:2025-04-19

3-Furanol,tetrahydro-5-methyl-5-propyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol,tetrahydro-5-methyl-5-propyl- (8CI)
    • 5-methyl-5-propyloxolan-3-ol
    • 0-17-00-00108 (Beilstein Handbook Reference)
    • DTXSID70952269
    • 29839-52-9
    • BRN 0103988
    • 2,5-Anhydro-1,3-dideoxy-2-propylpentitol
    • 3-FURANOL, TETRAHYDRO-5-METHYL-5-PROPYL-
    • 5-Methyl-5-propyltetrahydro-3-furanol
    • Inchi: 1S/C8H16O2/c1-3-4-8(2)5-7(9)6-10-8/h7,9H,3-6H2,1-2H3
    • InChI Key: VWZROJWIDGHRRX-UHFFFAOYSA-N
    • SMILES: O1CC(CC1(C)CCC)O

Computed Properties

  • Exact Mass: 144.11503
  • Monoisotopic Mass: 144.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.966
  • Boiling Point: 209.4°Cat760mmHg
  • Flash Point: 76.8°C
  • Refractive Index: 1.451
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